Dofequidar (S)-isoMer
Dofequidar (S)-isoMer
Brand Name:
Vulcanchem
CAS No.:
153653-31-7
VCID:
VC0185947
InChI:
InChI=1S/C30H31N3O3/c34-25(22-36-28-15-7-14-27-26(28)13-8-16-31-27)21-32-17-19-33(20-18-32)30(35)29(23-9-3-1-4-10-23)24-11-5-2-6-12-24/h1-16,25,29,34H,17-22H2/t25-/m0/s1
SMILES:
C1CN(CCN1CC(COC2=CC=CC3=C2C=CC=N3)O)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula:
C30H31N3O3
Molecular Weight:
481.6 g/mol
Dofequidar (S)-isoMer
CAS No.: 153653-31-7
Main Products
VCID: VC0185947
Molecular Formula: C30H31N3O3
Molecular Weight: 481.6 g/mol
| CAS No. | 153653-31-7 |
|---|---|
| Product Name | Dofequidar (S)-isoMer |
| Molecular Formula | C30H31N3O3 |
| Molecular Weight | 481.6 g/mol |
| IUPAC Name | 1-[4-[(2S)-2-hydroxy-3-quinolin-5-yloxypropyl]piperazin-1-yl]-2,2-diphenylethanone |
| Standard InChI | InChI=1S/C30H31N3O3/c34-25(22-36-28-15-7-14-27-26(28)13-8-16-31-27)21-32-17-19-33(20-18-32)30(35)29(23-9-3-1-4-10-23)24-11-5-2-6-12-24/h1-16,25,29,34H,17-22H2/t25-/m0/s1 |
| Standard InChIKey | KLWUUPVJTLHYIM-VWLOTQADSA-N |
| Isomeric SMILES | C1CN(CCN1C[C@@H](COC2=CC=CC3=C2C=CC=N3)O)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5 |
| SMILES | C1CN(CCN1CC(COC2=CC=CC3=C2C=CC=N3)O)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5 |
| Canonical SMILES | C1CN(CCN1CC(COC2=CC=CC3=C2C=CC=N3)O)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5 |
| Synonyms | Dofequidar (S)-isoMer |
| PubChem Compound | 10480364 |
| Last Modified | Nov 11 2021 |
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